Cas no 1807243-44-2 (Ethyl 4-cyano-2-fluoro-3-methylbenzoate)

• Product Name: Ethyl 4-cyano-2-fluoro-3-methylbenzoate
• CAS No: 1807243-44-2
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 5004091
• Update Time: 2025-10-23

Ethyl 4-cyano-2-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-fluoro-3-methylbenzoate

• Inchi： 1S/C11H10FNO2/c1-3-15-11(14)9-5-4-8(6-13)7(2)10(9)12/h4-5H,3H2,1-2H3
• InChI Key： WDDNFMFCBXNTNS-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OCC)=CC=C(C#N)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-fluoro-3-methylbenzoate

Ethyl 4-cyano-2-fluoro-3-methylbenzoate (CAS No. 1807243-44-2): A Comprehensive Overview

Ethyl 4-cyano-2-fluoro-3-methylbenzoate (CAS No. 1807243-44-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis methodologies. The nomenclature of this compound, derived from its constituent atoms and functional groups, provides a clear insight into its chemical behavior and potential applications.

The molecular structure of Ethyl 4-cyano-2-fluoro-3-methylbenzoate consists of a benzoate core substituted with a cyano group at the fourth position, a fluoro atom at the second position, and a methyl group at the third position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The presence of the cyano group enhances its reactivity, allowing for further functionalization through various chemical transformations such as nucleophilic addition and condensation reactions.

In recent years, Ethyl 4-cyano-2-fluoro-3-methylbenzoate has been extensively studied for its potential applications in pharmaceutical research. Its unique structural features make it an attractive candidate for the development of new drugs targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The fluoro substituent, in particular, is known to enhance metabolic stability and bioavailability, which are crucial factors in drug design.

The role of Ethyl 4-cyano-2-fluoro-3-methylbenzoate in medicinal chemistry has been further highlighted by its use as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel scaffolds that mimic natural products with known therapeutic effects. These efforts have led to the discovery of several compounds with potential therapeutic value, including those targeting cancer and neurodegenerative disorders. The ability to modify the substituents on the benzoate core allows for fine-tuning of the pharmacological properties, making this compound a valuable tool in drug discovery.

Advances in synthetic methodologies have also contributed to the growing interest in Ethyl 4-cyano-2-fluoro-3-methylbenzoate. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production of this compound. These innovations have not only improved yields but also reduced costs, making it more accessible for industrial applications. The development of novel synthetic routes has opened up new avenues for exploring its potential in various fields beyond pharmaceuticals.

The environmental impact of Ethyl 4-cyano-2-fluoro-3-methylbenzoate has also been a subject of interest. Research has focused on optimizing synthetic processes to minimize waste and reduce environmental footprint. Green chemistry principles have been applied to develop more sustainable methods for producing this compound, ensuring that its benefits can be harnessed without compromising ecological integrity. These efforts align with global initiatives aimed at promoting sustainable practices in chemical manufacturing.

In conclusion, Ethyl 4-cyano-2-fluoro-3-methylbenzoate (CAS No. 1807243-44-2) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents, while advancements in synthetic methodologies continue to enhance its accessibility and efficiency. As research progresses, this compound is expected to play an increasingly important role in addressing various challenges in medicine and chemistry.